Horny Goat Weed

Horny Goat Weed
Epimedium brevicornu
Horny Goat Weed
BerberidaceaeEpimediumEpimedium brevicornu

Plant Description

Horny Goat Weed, scientifically known as Epimedium spp., is a genus of flowering plants in the family Berberidaceae, widely recognized in traditional Chinese medicine as "Yinyanghuo." Its leaves contain icariin, a flavonoid glycoside, which is the primary active compound. Pharmacologically, icariin is noted for its potential to improve erectile function, enhance libido, and support bone health by modulating nitric oxide pathways and estrogenic activity. It is also explored for neuroprotective and cardiovascular benefits.

Geographic Distribution

Mainly distributed in China, including Shaanxi, Gansu, Shanxi, Henan, Hubei, Sichuan, and Guangxi.

Statistics
Compound Count26
Taxonomy
FamilyBerberidaceae
GenusEpimedium
SpeciesEpimedium brevicornu
Metadata
Created At2/2/2026
Updated At2/12/2026